Cas no 1392804-16-8 (cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride)

• Product Name: cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride
• CAS No: 1392804-16-8
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD23106163
• CID: 3041173
• PubChem ID: 72207637
• Update Time: 2025-09-28

cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride - M11842
• cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride
• cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate HCl
• methyl (1R,3S)-3-amino-2,2-dimethylcyclobutane-1-carboxylate;hydrochloride
• METHYL (1R,3S)-3-AMINO-2,2-DIMETHYLCYCLOBUTANE-1-CARBOXYLATE HYDROCHLORIDE
• rac-methyl (1R,3S)-3-amino-2,2-dimethylcyclobutane-1-carboxylate hydrochloride
• CS-0049657
• Methyl cis-3-amino-2,2-dimethylcyclobutane-1-carboxylate HCl
• AS-34771
• 1392804-16-8
• cis-Methyl 3-amino-2,2-dimethylcyclobutane-carboxylate hydrochloride
• MFCD23106163
• AKOS025291197
• (1R,3S)-rel-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride
• (1R,3S)-rel-Methyl3-amino-2,2-dimethylcyclobutanecarboxylatehydrochloride
• EN300-352161
• Cyclobutanecarboxylic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (1R,3S)-rel-

• MDL： MFCD23106163
• Inchi： 1S/C8H15NO2.ClH/c1-8(2)5(4-6(8)9)7(10)11-3;/h5-6H,4,9H2,1-3H3;1H/t5-,6-;/m0./s1
• InChI Key： YNGIJCQPNBJXTP-GEMLJDPKSA-N
• SMILES： Cl.O(C)C([C@@H]1C[C@@H](C1(C)C)N)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride

Cis-Methyl 3-Amino-2,2-Dimethylcyclobutanecarboxylate Hydrochloride (CAS No. 1392804-16-8): A Comprehensive Overview

Cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride, identified by its CAS number 1392804-16-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclobutane core, which is a highly versatile scaffold in medicinal chemistry due to its unique three-dimensional structure and conformational flexibility. The presence of both amino and ester functional groups, along with the specific stereochemistry of the cis configuration, makes this molecule particularly intriguing for further exploration in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility profile makes it an attractive candidate for formulation into various dosage forms, including injectables and oral medications. The structural features of cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride suggest potential biological activities that have not yet been fully elucidated. However, preliminary studies indicate that such compounds may exhibit properties relevant to immunomodulation, anti-inflammatory responses, and possibly even antiviral effects.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic purposes. The cyclobutane ring system is particularly noteworthy because it can mimic the binding pockets of various biological targets, including enzymes and receptors. The< strong> cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride structure provides a unique combination of steric hindrance and electronic properties that could be exploited to design highly specific ligands. For instance, the amino group can serve as a hydrogen bond acceptor or donor, while the ester moiety can interact with carboxylate-rich binding sites.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In medicinal chemistry, simple scaffolds are often used as starting points for the synthesis of lead compounds. The< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride scaffold can be modified in various ways to introduce additional functional groups or to alter its stereochemistry. This flexibility allows chemists to fine-tune the properties of the resulting compounds to optimize their biological activity and pharmacokinetic profiles.

Recent advances in computational chemistry have also contributed to the growing interest in this type of compound. Molecular modeling techniques can predict how< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying promising derivatives before they are synthesized. Additionally, virtual screening methods can be used to rapidly sift through large libraries of compounds to find those with the highest potential for therapeutic activity.

The synthesis of< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride presents several challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. For example, asymmetric catalysis has enabled the selective formation of the desired cis configuration without generating significant amounts of the trans isomer. This advancement is crucial because the biological activity of many molecules is highly dependent on their stereochemistry.

In addition to its potential as an intermediate in drug synthesis, cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride may also have applications in materials science and industrial chemistry. Its unique structural features could make it useful as a chiral auxiliary or as a component in polymers with specific properties. Furthermore, the compound's stability under various conditions makes it suitable for use in multiple chemical processes without degradation.

The future research directions for< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride are multifaceted and exciting. One area of focus is understanding its mechanism of action at a molecular level. By elucidating how this compound interacts with biological targets, researchers can gain insights into its potential therapeutic benefits and limitations. Another important direction is exploring its pharmacokinetic properties through preclinical studies in animal models.

As our understanding of complex biological systems continues to grow, so does the demand for innovative chemical tools like< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride. Its unique structure and versatility make it a valuable asset in both academic research and industrial applications. By leveraging cutting-edge synthetic techniques and computational methods, scientists are poised to unlock new possibilities for this remarkable compound.